![molecular formula C22H26N6O2S B2743460 N-methyl-N-(1-methylpiperidin-4-yl)-2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetamide CAS No. 941994-11-2](/img/structure/B2743460.png)
N-methyl-N-(1-methylpiperidin-4-yl)-2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-methyl-N-(1-methylpiperidin-4-yl)-2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetamide is a useful research compound. Its molecular formula is C22H26N6O2S and its molecular weight is 438.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Histone Lysine Demethylase Inhibitors
Research has identified N-substituted 4-(pyridin-2-yl)thiazole-2-amine derivatives as potent histone N-methyl lysine demethylase (KDM) inhibitors. These compounds, including similar structures to the specified chemical, show activity against KDM4 and KDM5 subfamily demethylases and demonstrate cellular permeability and inhibition of histone demethylation in cell-based assays (Bavetsias et al., 2016).
Antimicrobial Activity
Studies have explored the antimicrobial potential of pyrazolo[3,4-d]pyrimidine derivatives. These compounds, structurally similar to the specified chemical, have shown effectiveness against various bacteria and fungi, indicating their potential as antimicrobial agents (El-sayed et al., 2017).
Antioxidant Properties
Research on pyrazolo[3,4-d]pyrimidin-4-one derivatives has revealed antioxidant activities. Certain compounds in this class demonstrated antioxidant activity comparable to ascorbic acid, suggesting their potential application in combating oxidative stress-related conditions (El‐Mekabaty, 2015).
Antitumor Evaluation
Pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity. Some derivatives exhibited promising results against human breast adenocarcinoma cell lines, underscoring their potential as anticancer agents (El-Morsy et al., 2017).
Antibacterial and Docking Studies
In the realm of antibacterial research, certain thieno[2,3-d]pyrimidinone derivatives have been synthesized and shown significant activity against various bacterial strains. These compounds, structurally related to the specified chemical, have been studied for their molecular docking on bacterial riboswitches, providing insights into their mechanism of action (Kumari et al., 2017).
properties
IUPAC Name |
N-methyl-N-(1-methylpiperidin-4-yl)-2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N6O2S/c1-25-10-8-15(9-11-25)26(2)19(29)12-17-14-31-22-24-20-18(21(30)27(17)22)13-23-28(20)16-6-4-3-5-7-16/h3-7,13,15,17H,8-12,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMZIGCPOMJFQQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N(C)C(=O)CC2CSC3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N23 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.